Cas no 1207616-54-3 (4H-Furo[3,2-b]pyrrole-5-carboxylic acid propyl ester)

4H-Furo[3,2-b]pyrrole-5-carboxylic acid propyl ester structure
1207616-54-3 structure
Product Name:4H-Furo[3,2-b]pyrrole-5-carboxylic acid propyl ester
CAS No:1207616-54-3
MF:C10H11NO3
MW:193.199242830276
CID:1101826
PubChem ID:58134169
Update Time:2025-04-20

4H-Furo[3,2-b]pyrrole-5-carboxylic acid propyl ester Chemical and Physical Properties

Names and Identifiers

    • 4H-Furo[3,2-b]pyrrole-5-carboxylic acid propyl ester
    • propyl 4H-furo[3,2-b]pyrrole-5-carboxylate
    • SCHEMBL1170986
    • DB-352651
    • 1207616-54-3
    • Inchi: 1S/C10H11NO3/c1-2-4-14-10(12)8-6-9-7(11-8)3-5-13-9/h3,5-6,11H,2,4H2,1H3
    • InChI Key: JCTXSADHELVBFQ-UHFFFAOYSA-N
    • SMILES: O1C=CC2=C1C=C(C(=O)OCCC)N2

Computed Properties

  • Exact Mass: 193.07389321g/mol
  • Monoisotopic Mass: 193.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 55.2Ų
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd